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An Objective Comparison of Simulation Codes for Neutronics Benchmarking of Neodymium-
146

This guide provides a comparative overview of prominent simulation codes and nuclear data
libraries for benchmarking the neutronics of Neodymium-146 (Nd-146). It is intended for
researchers and scientists in nuclear physics and engineering. Neodymium isotopes are
significant fission products in nuclear reactors, and accurate simulation of their neutron
interactions is crucial for reactor design, safety, and waste management.

Introduction to Neutronics Simulation

Neutronics simulations model the transport of neutrons through materials. The accuracy of
these simulations depends on two key components: the transport code that solves the
Boltzmann transport equation (or a simplified version of it) and the nuclear data library that
provides the fundamental input parameters, such as cross-sections for neutron-nucleus
interactions. Benchmarking these simulations involves comparing their results with
experimental data to validate their accuracy.

Key Monte Carlo Simulation Codes

Several Monte Carlo codes are widely used for neutron transport simulations. These codes
simulate the individual histories of a large number of neutrons and use statistical methods to
estimate macroscopic quantities. The most common codes for this type of analysis are
MCNP®, Serpent, and Geant4.
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Feature

MCNP® (Monte
Carlo N-Particle)

Serpent

Geant4 (Geometry
and Tracking)

Primary Application

General-purpose
radiation transport,
reactor physics,
criticality safety,
shielding.[1]

Reactor physics,
burnup calculations,
coupled multi-physics

simulations.[2]

High-energy physics,
medical and space
applications, detector
simulation.[3][4]

Geometry

Constructive Solid
Geometry (CSG) with
surfaces and cells.
Can model complex

geometries.[1]

CSG-based, similar to
MCNP, with a
universe-based

geometry system.[2]

CSG and Boundary-
Represented Solids
(BREPS), offering
high flexibility.

Neutron Physics

High-fidelity,
continuous-energy
neutron transport
based on evaluated

nuclear data libraries.

[1]

Continuous-energy
neutron physics with
on-the-fly Doppler
broadening of cross-

sections.[5]

Includes a "High
Precision" (HP)
package for low-
energy neutron
transport using
evaluated data
libraries.[3][6]

Nuclear Data

Primarily uses ACE (A
Compact ENDF)
formatted files
processed from
ENDF/B libraries.[7]

Can use ACE files
from various libraries
(ENDF/B, JEFF,
JENDL, etc.).[7]

Uses its own G4NDL
(Geant4 Neutron Data
Library) format,
processed from
ENDF/B, JEFF, and

other libraries.[3]

Highly optimized and

widely validated. Can

Generally faster than
MCNP for lattice

physics calculations

Performance can vary
depending on the

Performance be computationally physics list and
) ) but can be slower for _
intensive for complex o geometry complexity.
other applications.[7]
problems.[8] [9]
[8]
Availability Export-controlled, Developed at VTT Open-source,

distributed by RSICC.

Technical Research

Centre of Finland,

developed by a large
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academic and international
commercial licenses collaboration.
available.

Evaluated Nuclear Data Libraries for Neodymium-
146

The choice of the nuclear data library is as critical as the choice of the simulation code. These
libraries contain evaluated data for neutron cross-sections, angular distributions, and energy
spectra of secondary particles. Several major libraries are available, each with its own

evaluations for Nd-146.
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] ) Nd-146 Data
Data Library Latest Version o Key Features
Availability

A US-based library,
widely used as a
standard for many
applications. ENDF/B-
ENDF/B VIII.O Yes )
VIII.O was released in
2018 with significant
updates for many

isotopes.[10][11][12]

A collaboration of NEA
Data Bank
participating countries.
JEFF-3.3 was

JEEF 33 Ves released in 2017 and
includes
comprehensive data
for fission and fusion
applications.[13][14]
[15][16]

The Japanese
Evaluated Nuclear
Data Library. JENDL-
5, released in 2021,
has an increased

JENDL 5 Yes number of nuclides
and updated data
based on recent
experiments and
models.[17][18][19]
[20](21]

CENDL 3.2 Yes The Chinese
Evaluated Nuclear
Data Library. CENDL-
3.2 was released in
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2020 with new and
updated evaluations
for 134 nuclides.[22]
[23][24][25]

Experimental Data for Neodymium-146

Experimental data is the cornerstone of benchmarking. For Nd-146, neutron capture cross-
section data is a key parameter for validation.

Experimental Neutron Capture Cross-Sections for Nd-
146

The following table summarizes experimental data for the neutron radiative capture cross-
sections of Nd-146 in the energy range of 0.5 to 2.2 MeV.[26]

Neutron Energy (MeV) Cross-Section (mb) Uncertainty (mb)
0.5 65.3 3.9
0.7 51.2 3.1
0.9 41.5 2.5
1.1 35.0 2.1
1.3 29.8 1.8
15 25.4 15
1.8 20.1 1.4
2.2 151 1.1

JENDL-4.0 Calculated Cross-Sections for Nd-146 at
300K

This table presents calculated cross-section values from the JENDL-4.0 library for various
neutron-induced reactions on Nd-146.[27]
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. Fission
. Maxwellian Resonance
Reaction 0.0253 eV 14 MeV Spectrum
Average Integral
Average
(n,total) 11.28 b 12.54 b - 5.059 b 6.590 b
(n,elastic) 9.791b 11.05b - 2775b 4771Db
(n,inelastic) - - - 1.791b 440.6 mb
(n,2n) - - - 1.834b 5.790 mb
(n,y) 1.490 b 1.491b 2.699 b 1.048 mb 21.92 mb
(n,p) - - - 2.712 mb 697.4 nb
(n,a) 145.6 nb 145.7 nb 44.54 ub 2.937 mb 3.357 ub

Experimental Protocols

A common method for measuring neutron capture cross-sections is the activation method.[26]
A general protocol for this technique is as follows:

o Sample Preparation: Enriched isotopic samples of Nd-146 are prepared.

« Irradiation: The samples are irradiated with a neutron beam. For the energy range of 0.5 to
2.2 MeV, neutrons can be produced from the 3H(p,n)3He reaction using a Van de Graaff
accelerator.[26]

o Reference Reactions: The measurements are typically made relative to well-known standard
reactions, such as °’Au(n,y)°8Au.[26]

o Activity Measurement: After irradiation, the gamma activity of the decay of the product
nucleus (in this case, 1#’Nd) is measured using a high-resolution gamma-ray spectrometer.

o Cross-Section Calculation: The capture cross-section is then calculated based on the
measured activity, the neutron flux (determined from the reference reaction), and the number
of target nuclei in the sample.
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Benchmarking Workflow

The process of benchmarking a simulation code for a specific nuclide like Nd-146 involves a
systematic comparison of simulated results with experimental data.
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Simulation Setup

Select Simulation Code
(e.g., MCNP, Serpent, Geant4)

Select Nuclear Data Library
(e.g., ENDF/B-VIII.0, JEFF-3.3)

Define Geometry and
Material Composition

Execution and Analysis

Run Simulation

l

Process Simulation Results

:

Compare Simulation Results
with Experimental Data

Validation

Quantify Discrepancies
and Uncertainties

Draw Conclusions on Code
and Data Performance

Experimental Data

Obtain Experimental Data

(e.g., Cross-Sections for Nd-146)

Click to download full resolution via product page

Caption: Workflow for benchmarking neutronics simulation codes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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